1-[(5-methyl-3-thienyl)carbonyl]azocane

• IUPAC Name: azocan-1-yl-(5-methylthiophen-3-yl)methanone
• InChI: InChI=1S/C13H19NOS/c1-11-9-12(10-16-11)13(15)14-7-5-3-2-4-6-8-14/h9-10H,2-8H2,1H3
• InChI Key: ASSCUJDTURVYSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)N2CCCCCCC2
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol

Description

1-[(5-methyl-3-thienyl)carbonyl]azocane, also known as MTCA, is a synthetic compound that belongs to the family of azocane derivatives. MTCA has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. In

Mechanism of Action

1-[(5-methyl-3-thienyl)carbonyl]azocane acts as a selective inhibitor of the dopamine and norepinephrine transporters. By inhibiting the reuptake of these neurotransmitters, this compound increases their concentration in the synaptic cleft, leading to an increase in their activity at the postsynaptic receptor level. This mechanism of action is similar to that of other drugs used to treat depression and anxiety, such as selective serotonin reuptake inhibitors (SSRIs).
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to increase locomotor activity and induce hyperactivity in rats. This compound has been found to have a half-life of approximately 2.5 hours in rats, indicating that it is rapidly metabolized in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-methyl-3-thienyl)carbonyl]azocane in lab experiments is its selectivity for the dopamine and norepinephrine transporters, which allows for the study of the specific effects of these neurotransmitters on various physiological and pathological processes. However, one limitation of using this compound is its rapid metabolism in vivo, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 1-[(5-methyl-3-thienyl)carbonyl]azocane. One area of research could be the development of more potent and selective inhibitors of the dopamine and norepinephrine transporters. Another area of research could be the study of the long-term effects of this compound on various physiological and pathological processes. Additionally, the use of this compound in combination with other drugs could be explored as a potential treatment for depression and anxiety.

Synthesis Methods

1-[(5-methyl-3-thienyl)carbonyl]azocane can be synthesized using a three-step process. The first step involves the reaction of 5-methyl-3-thiophene carboxylic acid with thionyl chloride to form 5-methyl-3-thiophene carboxylic acid chloride. The second step involves the reaction of 5-methyl-3-thiophene carboxylic acid chloride with 1,6-diaminohexane to form the corresponding amide. The final step involves the reaction of the amide with sodium nitrite and hydrochloric acid to form this compound.

Scientific Research Applications

1-[(5-methyl-3-thienyl)carbonyl]azocane has been studied for its potential use in neuroscience research. It has been shown to selectively inhibit the reuptake of dopamine and norepinephrine, two neurotransmitters that are involved in a wide range of physiological and pathological processes. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.